Cas no 89793-72-6 (2,4,5-trichloro-6-propylpyrimidine)

2,4,5-trichloro-6-propylpyrimidine structure
89793-72-6 structure
Product Name:2,4,5-trichloro-6-propylpyrimidine
CAS No:89793-72-6
MF:C7H7Cl3N2
MW:225.502878427505
CID:1944549
PubChem ID:246016
Update Time:2025-04-21

2,4,5-trichloro-6-propylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-trichloro-6-propylpyrimidine
    • Pyrimidine,4,5-trichloro-6-propyl-
    • NCI60_004428
    • CTK6D5027
    • AC1L6H5C
    • 2,4,5-trichloro-6-propyl-pyrimidine
    • NSC58574
    • 2.4.5-Trichlor-6-propyl-pyrimidin
    • AG-K-79853
    • 2,4,5-trichloro-6-propyl-pyrimidine;2.4.5-Trichlor-6-propyl-pyrimidin;Pyrimidine,4,5-trichloro-6-propyl;
    • 89793-72-6
    • CHEMBL2006706
    • NSC-58574
    • DTXSID80289018
    • Inchi: 1S/C7H7Cl3N2/c1-2-3-4-5(8)6(9)12-7(10)11-4/h2-3H2,1H3
    • InChI Key: CTWZDJNHFGLAMG-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=C(N=C1CCC)Cl)Cl

Computed Properties

  • Exact Mass: 223.96700
  • Monoisotopic Mass: 223.967481Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 3.38930
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